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Compound of Interest

Compound Name: PIGMENT ORANGE 36

Cat. No.: B078092 Get Quote

Performance Showdown: Pigment Orange 36 vs.
Inorganic Counterparts
In the vibrant world of colorants, the choice of pigment is critical to the final product's

performance and longevity. This guide provides a comprehensive comparison between the

high-performance organic pigment, Pigment Orange 36, and a selection of inorganic orange

pigments. This analysis is tailored for researchers, scientists, and professionals in drug

development who require a thorough understanding of pigment properties for their applications.

Executive Summary
Pigment Orange 36, a benzimidazolone-based organic pigment, generally exhibits superior

lightfastness and weather resistance, making it a prime candidate for demanding applications

such as automotive coatings.[1][2][3][4][5] Inorganic pigments, while often more cost-effective,

can vary significantly in their performance characteristics. Historically, pigments like Molybdate

Orange (Pigment Red 104) offered bright hues but are now facing restricted use due to

environmental and health concerns.[6][7][8][9][10] Modern inorganic alternatives, such as

Bismuth Vanadate (Pigment Yellow 184, which can exhibit orange shades) and various iron

oxides, offer improved safety profiles and good durability.
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The following table summarizes the key performance indicators for Pigment Orange 36 and a

selection of inorganic orange pigments. Data has been aggregated from various technical

datasheets and scientific sources.

Pigment C.I. Name

Lightfastnes

s (Blue Wool

Scale, 1-8)

Heat

Stability (°C)

Acid

Resistance

(1-5 Scale)

Alkali

Resistance

(1-5 Scale)

Pigment

Orange 36

Pigment

Orange 36

7-8[1][2][5]

[11][12]

160 - 280[3]

[5][11]

5[1][3][5][11]

[12]

5[1][3][5][11]

[12]

Molybdate

Orange

Pigment Red

104
4-5[9]

200 - 260[9]

[10]
3[9] 3[9]

Bismuth

Vanadate

Pigment

Yellow 184
8[13][14] >220[14] 5[13][14] 5[13][14]

Iron Oxide

Orange

Pigment Red

101/Yellow 42
8

>300 (up to

1000°C for

red iron

oxide)[15]

5 5

Note: The performance of a pigment can vary depending on the specific grade, formulation,

and application.

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

comparability and reproducibility. Below are detailed overviews of the key experimental

protocols.

Lightfastness Testing (ISO 105-B02)
This international standard specifies a method for determining the resistance of the color of

textiles and other materials, including pigmented coatings, to the action of an artificial light

source representative of natural daylight.[16][17][18][19]

Methodology:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b078092?utm_src=pdf-body
https://www.origochem.com/products/pigment-orange-36/
https://www.sypigment.com/pigment-orange-36.html
https://www.finelandchem.com/pigment-orange-36/
https://www.zeyachem.net/wp-content/uploads/Pigment-orange-36-TDS.pdf
https://www.epsilonpigments.com/organic-pigments/Pigment-Orange-36-ECO03601.html
https://icdn.tradew.com/file/202209/1575536/pdf/7913155.pdf
https://www.finelandchem.com/pigment-orange-36/
https://www.zeyachem.net/wp-content/uploads/Pigment-orange-36-TDS.pdf
https://www.origochem.com/products/pigment-orange-36/
https://icdn.tradew.com/file/202209/1575536/pdf/7913155.pdf
https://www.finelandchem.com/pigment-orange-36/
https://www.zeyachem.net/wp-content/uploads/Pigment-orange-36-TDS.pdf
https://www.epsilonpigments.com/organic-pigments/Pigment-Orange-36-ECO03601.html
https://www.origochem.com/products/pigment-orange-36/
https://icdn.tradew.com/file/202209/1575536/pdf/7913155.pdf
https://www.finelandchem.com/pigment-orange-36/
https://www.zeyachem.net/wp-content/uploads/Pigment-orange-36-TDS.pdf
https://www.epsilonpigments.com/organic-pigments/Pigment-Orange-36-ECO03601.html
https://www.finelandchem.com/molybdate-orange/
https://www.finelandchem.com/molybdate-orange/
https://chemco.ro/wp-content/uploads/2022/12/PR104.pdf
https://www.finelandchem.com/molybdate-orange/
https://www.finelandchem.com/molybdate-orange/
https://www.zpigments.com/product/bismuth-vanadate-yellow/
https://www.finelandchem.com/pigment-yellow-184/
https://www.finelandchem.com/pigment-yellow-184/
https://www.zpigments.com/product/bismuth-vanadate-yellow/
https://www.finelandchem.com/pigment-yellow-184/
https://www.zpigments.com/product/bismuth-vanadate-yellow/
https://www.finelandchem.com/pigment-yellow-184/
https://patents.google.com/patent/US4053325A/en
https://www.testinglab.com/iso-105-b02-textiles-tests-for-colour-fastness-to-artificial-light-xenon-arc
https://www.gester-instruments.com/blog/iso-105-b02-colour-fastness-of-textiles-light-fastness-tester_b106
https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://www.wewontech.com/testing-standards/190125061.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A specimen of the pigmented material is prepared according to

standardized procedures.

Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of

temperature and humidity.[16][17] The xenon arc lamp simulates the spectral distribution of

natural sunlight.[17]

Reference Standards: Simultaneously, a set of blue wool reference standards (ranging from

1 to 8, with 8 being the most lightfast) are exposed under the same conditions.[20][21][22]

Evaluation: The change in color of the test specimen is assessed by comparing it to the

fading of the blue wool references.[21] The lightfastness rating is the number of the blue

wool reference that shows a similar degree of color change.

Heat Stability Testing (ASTM D2485)
This test method provides a procedure for evaluating the performance of coatings intended for

high-temperature service.[23][24]

Methodology:

Panel Preparation: Test panels are coated with the pigment-containing formulation and

allowed to cure.

Exposure: The coated panels are placed in a muffle furnace and exposed to a specified high

temperature for a defined period (e.g., 24 hours).[23]

Evaluation: After cooling, the panels are visually inspected for any signs of deterioration,

such as peeling, cracking, blistering, or significant discoloration.[23] For coatings intended

for exterior use, a subsequent salt spray test may be conducted.[23]

Chemical Resistance Testing (ASTM D1308)
This standard test method is used to determine the effect of household and industrial chemicals

on clear and pigmented organic finishes.[25][26][27][28][29]
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Test Procedures: The method includes both spot tests (where a chemical is applied to a

localized area and covered with a watch glass) and immersion tests (where the entire coated

panel is submerged in the chemical).[27]

Test Reagents: A wide range of reagents can be used, including distilled water, ethanol,

acids, alkalis, and various oils and solvents.[27]

Evaluation: After a specified contact time, the coating is examined for any changes, such as

discoloration, loss of gloss, blistering, softening, swelling, or loss of adhesion.[26][28] The

resistance is typically rated on a scale of 1 to 5, where 5 indicates no effect.

Tinctorial Strength Testing (ASTM D387)
This test method is used to determine the relative tinting strength of chromatic pigments.[30]

[31][32]

Methodology:

Dispersion: A precisely weighed amount of the test pigment is dispersed in a suitable vehicle

(e.g., linseed oil) using a mechanical muller.[30][33] A standard reference pigment is

dispersed in the same manner.

Tint Preparation: A tint of each pigment dispersion is created by mixing it with a standard

white paste.

Comparison: The color of the test pigment tint is then visually and/or instrumentally

compared to the color of the standard pigment tint.[33] The relative tinting strength is

calculated based on the amount of test pigment required to produce the same color depth as

the standard.

Visualizing the Comparison Workflow
The following diagram illustrates the logical workflow for comparing the performance of

Pigment Orange 36 with inorganic orange pigments.
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Pigment Selection
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Caption: Workflow for comparing organic and inorganic orange pigments.

Signaling Pathway for Pigment Selection Logic
The decision-making process for selecting a pigment can be visualized as a signaling pathway,

where application requirements trigger the evaluation of specific pigment properties, leading to

an optimal choice.
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Application Requirements
Pigment Property Evaluation
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Caption: Decision pathway for pigment selection based on performance needs.

Conclusion
Pigment Orange 36 stands out for its exceptional lightfastness and chemical resistance,

making it the preferred choice for high-performance applications where color stability and

durability are paramount. However, modern inorganic pigments like Bismuth Vanadate and

specific iron oxides offer competitive performance in several key areas, often with the

advantage of higher heat stability and lower cost. The selection of the optimal pigment will

ultimately depend on a careful evaluation of the specific requirements of the application,

balancing performance needs with economic considerations. This guide provides the

foundational data and experimental context to support an informed decision-making process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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